Cas no 1807938-32-4 (ethyl 2,4,4-trimethylpent-2-enoate)

• Product Name: ethyl 2,4,4-trimethylpent-2-enoate
• CAS No: 1807938-32-4
• CID: 4619008
• PubChem ID: 11008363
• Update Time: 2025-06-29

ethyl 2,4,4-trimethylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4,4-trimethylpent-2-enoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 2,4,4-trimethylpent-2-enoate

Ethyl 2,4,4-Trimethylpent-2-enoate: A Comprehensive Overview

Ethyl 2,4,4-trimethylpent-2-enoate, also known by its CAS number 1807938-32-4, is a versatile compound with significant applications in various industries. This compound belongs to the class of esters and is widely recognized for its role in organic synthesis and as an intermediate in the production of specialty chemicals. The structure of ethyl 2,4,4-trimethylpent-2-enoate consists of a pentenoyl group substituted with three methyl groups at the 2, 4, and 5 positions, making it a highly branched molecule. This unique structure contributes to its stability and reactivity in different chemical environments.

The chemical properties of ethyl 2,4,4-trimethylpent-2-enoate are well-documented. It is a colorless liquid with a pleasant odor, and it is sparingly soluble in water but miscible with most organic solvents. The compound exhibits moderate thermal stability and can be stored for extended periods under appropriate conditions. Its molecular weight is approximately 166 g/mol, and its molecular formula is C10H16O2. These properties make it suitable for use in a variety of chemical reactions where esters are required.

Ethyl 2,4,4-trimethylpent-2-enoate has found extensive use in the fragrance industry due to its pleasant aroma profile. It is often employed as a flavoring agent in food products and beverages. Recent studies have highlighted its potential as a natural alternative to synthetic fragrances, aligning with the growing consumer demand for eco-friendly and sustainable products. Additionally, this compound is utilized in the production of pharmaceutical intermediates and agrochemicals.

The synthesis of ethyl 2,4,4-trimethylpent-2-enoate typically involves the esterification of 2,4,4-trimethylpentanoic acid with ethanol. This reaction can be catalyzed by acids or enzymes to ensure high yields and purity. Researchers have explored various green chemistry approaches to optimize this synthesis process. For instance, the use of biocatalysts has been shown to enhance reaction efficiency while reducing environmental impact.

Recent advancements in analytical techniques have provided deeper insights into the stereochemistry and reactivity of ethyl 2,4,4-trimethylpent-2-enoate. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. Furthermore, computational chemistry methods have been employed to predict its behavior in different chemical systems.

Ethyl 2,4,4-trimethylpent-2-enoate's applications extend beyond traditional industries. It has shown promise in biotechnology as a precursor for bioactive compounds. For example, researchers have investigated its role in the synthesis of polyketides and other natural product analogs. These findings underscore its potential in drug discovery and development.

In conclusion, ethyl 2,4,-trimethylpent-en-oate (CAS No:1807938-32-) is a multifaceted compound with diverse applications across various sectors. Its unique chemical properties and versatile reactivity make it an invaluable tool in organic synthesis and industrial processes. As research continues to uncover new applications and improve synthesis methods for this compound,the demand for ethyl 2,,,-trimethylpent-en-oate is expected to grow further.